5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(2-chloro-5-methoxyphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H9ClN2O2/c1-16-8-2-3-10(12)9(4-8)7-5-13-11(15)14-6-7/h2-6H,1H3,(H,13,14,15)
• InChI Key: PSLBRDPKFQGQBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=CNC(=O)N=C2
• Molecular Formula: C11H9ClN2O2
• DSSTOX Substance ID: DTXSID80686846
• Molecular Weight: 236.65 g/mol
• CAS RN: 1111104-23-4

Description

5-(2-Chloro-5-methoxyphenyl)-2-hydroxypyrimidine, 95% (also known as CMPH-95) is a synthetic compound that has been studied for its potential applications in scientific research. CMPH-95 has been used as a model compound for the synthesis of other compounds and as a potential tool in drug development. Additionally, the paper will discuss potential future directions for CMPH-95 research.

Mechanism of Action

CMPH-95 has been shown to inhibit the activity of COX-2 by binding to the enzyme and preventing its activity. CMPH-95 has also been shown to inhibit the activity of other enzymes, such as 5-lipoxygenase and cyclooxygenase-1 (COX-1). Additionally, CMPH-95 has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects
CMPH-95 has been shown to have anti-inflammatory and analgesic effects in animal models. Additionally, CMPH-95 has been shown to inhibit the production of prostaglandins and thromboxanes, which are involved in inflammation. CMPH-95 has also been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1beta (IL-1β).

Advantages and Limitations for Lab Experiments

CMPH-95 is a relatively easy to synthesize compound and can be synthesized in a relatively short amount of time. Additionally, CMPH-95 is relatively stable and can be stored for long periods of time. However, CMPH-95 is not water soluble and must be dissolved in organic solvents before use. Additionally, CMPH-95 is not very soluble in aqueous solutions and must be used at high concentrations in order to be effective.

Future Directions

CMPH-95 has potential applications in drug development and as a model compound for the synthesis of other compounds. Additionally, CMPH-95 could be used in the development of novel anti-inflammatory and analgesic agents. Additionally, CMPH-95 could be used in the development of novel COX-2 inhibitors. Additionally, CMPH-95 could be used to study the biochemical and physiological effects of COX-2 inhibition. Finally, CMPH-95 could be used in the development of novel compounds that target other enzymes involved in inflammation and other diseases.

Synthesis Methods

The synthesis of CMPH-95 involves a multi-step process. The first step is the reaction of 2-chloro-5-methoxyphenylhydrazine with 2-hydroxy-5-methylpyrimidine in aqueous acetic acid. This reaction is followed by a reaction with sodium hydroxide, which results in the formation of CMPH-95. The synthesis of CMPH-95 can also be achieved via a one-pot reaction of 2-chloro-5-methoxyphenylhydrazine and 2-hydroxy-5-methylpyrimidine in aqueous acetic acid, followed by a reaction with sodium hydroxide.

Scientific Research Applications

CMPH-95 has been studied as a model compound for the synthesis of other compounds, such as 5-(2-chloro-5-methoxyphenyl)-2-hydroxybenzamide, which is a potential drug candidate. Additionally, CMPH-95 has been studied for its potential applications in drug development. CMPH-95 has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and thromboxanes. Inhibition of COX-2 has been proposed as a potential therapeutic strategy for the treatment of inflammation and other diseases.